![molecular formula C18H20N2O3S B5794303 N-{[(4-ethylphenyl)amino]carbonothioyl}-3,5-dimethoxybenzamide](/img/structure/B5794303.png)
N-{[(4-ethylphenyl)amino]carbonothioyl}-3,5-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(4-ethylphenyl)amino]carbonothioyl}-3,5-dimethoxybenzamide, also known as EPCCT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. In
Mechanism of Action
N-{[(4-ethylphenyl)amino]carbonothioyl}-3,5-dimethoxybenzamide exerts its anticancer effects by inhibiting the activity of tubulin, a protein that plays a crucial role in cell division. By disrupting the microtubule network, this compound prevents the formation of the mitotic spindle, which is essential for cell division. This leads to cell cycle arrest and ultimately cell death.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in vitro and in vivo. In addition to its anticancer effects, this compound has been shown to have anti-inflammatory and antioxidant properties. It also exhibits neuroprotective effects and has been shown to improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-{[(4-ethylphenyl)amino]carbonothioyl}-3,5-dimethoxybenzamide in lab experiments is its high potency and selectivity. It has been shown to have minimal toxicity to normal cells, making it a promising candidate for cancer therapy. However, this compound is highly reactive and can be challenging to handle, which can pose a risk to researchers. It also has limited solubility, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for further research on N-{[(4-ethylphenyl)amino]carbonothioyl}-3,5-dimethoxybenzamide. One area of interest is the development of new drug formulations that can improve its solubility and bioavailability. Another area of research is the optimization of the synthesis method to reduce costs and increase yields. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields of research, such as neurodegenerative diseases and inflammation.
Synthesis Methods
The synthesis of N-{[(4-ethylphenyl)amino]carbonothioyl}-3,5-dimethoxybenzamide involves the reaction between 3,5-dimethoxybenzoic acid and 4-ethylaniline, followed by the reaction with carbon disulfide and thionyl chloride. The resulting product is then treated with ammonia to obtain this compound. This method has been optimized to achieve high yields and purity.
Scientific Research Applications
N-{[(4-ethylphenyl)amino]carbonothioyl}-3,5-dimethoxybenzamide has been widely used in scientific research due to its potential applications in various fields. One of the most significant applications is in the development of new drugs for the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy.
Properties
IUPAC Name |
N-[(4-ethylphenyl)carbamothioyl]-3,5-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3S/c1-4-12-5-7-14(8-6-12)19-18(24)20-17(21)13-9-15(22-2)11-16(10-13)23-3/h5-11H,4H2,1-3H3,(H2,19,20,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMYMOEHVIMJCAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC(=CC(=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.